Cas no 647837-47-6 (L-Leucine,L-valyl-L-threonyl-L-alanyl-L-leucyl-L-leucyl-L-alanyl-L-leucyl-L-cysteinyl-)
647837-47-6 structure
Product Name:L-Leucine,L-valyl-L-threonyl-L-alanyl-L-leucyl-L-leucyl-L-alanyl-L-leucyl-L-cysteinyl-
CAS No:647837-47-6
MF:C42H77N9O11S
MW:916.179489850998
CID:417023
Update Time:2024-01-29
L-Leucine,L-valyl-L-threonyl-L-alanyl-L-leucyl-L-leucyl-L-alanyl-L-leucyl-L-cysteinyl- Chemical and Physical Properties
Names and Identifiers
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- L-Leucine,L-valyl-L-threonyl-L-alanyl-L-leucyl-L-leucyl-L-alanyl-L-leucyl-L-cysteinyl-
- L-Leucine, L-valyl-L-threonyl-L-alanyl-L-leucyl-L-leucyl-L-alanyl-L-leucyl-L-cysteinyl- (9CI)
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- Inchi: 1S/C42H77N9O11S/c1-19(2)14-27(48-37(56)28(15-20(3)4)46-35(54)25(12)45-41(60)33(26(13)52)51-40(59)32(43)23(9)10)36(55)44-24(11)34(53)47-29(16-21(5)6)38(57)50-31(18-63)39(58)49-30(42(61)62)17-22(7)8/h19-33,52,63H,14-18,43H2,1-13H3,(H,44,55)(H,45,60)(H,46,54)(H,47,53)(H,48,56)(H,49,58)(H,50,57)(H,51,59)(H,61,62)/t24-,25-,26+,27-,28-,29-,30-,31-,32-,33-/m0/s1
- InChI Key: TWBHRMCMRDHLMS-NRANRMBHSA-N
- SMILES: C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CS)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C(C)C)N
Computed Properties
- Exact Mass: 915.54681
Experimental Properties
- Density: 1.167±0.06 g/cm3(Predicted)
- Boiling Point: 1226.2±65.0 °C(Predicted)
- PSA: 316.35
- pka: 3.29±0.10(Predicted)
L-Leucine,L-valyl-L-threonyl-L-alanyl-L-leucyl-L-leucyl-L-alanyl-L-leucyl-L-cysteinyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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